Cas no 22893-39-6 (2-[2-chloro-5-(trifluoromethyl)phenyl]acetic acid)

2-[2-chloro-5-(trifluoromethyl)phenyl]acetic acid structure
22893-39-6 structure
Product Name:2-[2-chloro-5-(trifluoromethyl)phenyl]acetic acid
CAS No:22893-39-6
MF:C9H6ClF3O2
MW:238.590952396393
MDL:MFCD01631471
CID:88392
PubChem ID:2778119
Update Time:2025-04-18

2-[2-chloro-5-(trifluoromethyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Chloro-5-(trifluoromethyl)phenyl)acetic acid
    • 2-Chloro-5-(trifluoromethyl)phenylacetic acid
    • 2-[2-chloro-5-(trifluoromethyl)phenyl]acetic acid
    • 2-Chloro-5-(trifluoromethyl)phenyl acetic acid
    • [2-chloro-5-(trifluoromethyl)phenyl]acetic acid
    • Benzeneacetic acid, 2-chloro-5-(trifluoromethyl)-
    • PubChem7160
    • PDKWZFJSOMUXLE-UHFFFAOYSA-N
    • 7803AD
    • SBB037920
    • PC0199
    • V
    • 2-(2-Chloro-5-(trifluoromethyl)phenyl)aceticacid
    • PS-6307
    • EN300-1138830
    • DTXSID90380782
    • CS-W016711
    • MFCD01631471
    • SY019204
    • AKOS005258595
    • 22893-39-6
    • SCHEMBL1775542
    • FT-0611811
    • DB-030842
    • 681-850-5
    • MDL： MFCD01631471
    • Inchi： 1S/C9H6ClF3O2/c10-7-2-1-6(9(11,12)13)3-5(7)4-8(14)15/h1-3H,4H2,(H,14,15)
    • InChI Key： PDKWZFJSOMUXLE-UHFFFAOYSA-N
    • SMILES： ClC1=CC=C(C(F)(F)F)C=C1CC(=O)O
    • BRN： 2053702

Computed Properties

  • Exact Mass: 238.00100
  • Monoisotopic Mass: 238.001
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.9
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
  • Density: 1.469
  • Melting Point: 112-114°C
  • Boiling Point: 282.8 ℃ at 760 mmHg
  • Flash Point: 124.9°C
  • Refractive Index: 1.493
  • PSA: 37.30000
  • LogP: 2.98590

2-[2-chloro-5-(trifluoromethyl)phenyl]acetic acid Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38-36-22
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S36

2-[2-chloro-5-(trifluoromethyl)phenyl]acetic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-[2-chloro-5-(trifluoromethyl)phenyl]acetic acid Pricemore >>

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2-[2-chloro-5-(trifluoromethyl)phenyl]acetic acid Production Method

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